Cas no 1261752-73-1 (5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261752-73-1
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 4996601
• Update Time: 2025-05-20

5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O2/c1-19-11-7-9(6-10(15)8-11)12-4-2-3-5-13(12)20-14(16,17)18/h2-8H,1H3
• InChI Key： LFXZAMXNTVHSMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261752-73-1)

5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261752-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique structural features, including a chloro substituent at the 5-position, a methoxy group at the 3-position, and a trifluoromethoxy moiety at the 2'-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The compound's molecular formula and structural complexity have made it a subject of interest in modern drug discovery. Researchers are particularly intrigued by its potential applications in designing small-molecule inhibitors and ligands for various biological targets. Its trifluoromethoxy group, in particular, is known to enhance metabolic stability and lipophilicity, which are critical factors in drug development. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, as they often exhibit improved bioavailability and target selectivity.

In recent years, the search for novel biphenyl derivatives has surged, driven by their versatility in medicinal chemistry. 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl is frequently discussed in the context of structure-activity relationship (SAR) studies, where its electronic effects and steric hindrance are analyzed to optimize drug candidates. This compound's relevance is further highlighted by its inclusion in patents and scientific literature focusing on central nervous system (CNS) therapeutics and anti-inflammatory agents.

From a synthetic perspective, the preparation of CAS No. 1261752-73-1 involves multi-step organic transformations, often leveraging cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods are pivotal in constructing the biphenyl scaffold with high precision. The compound's purification and characterization typically employ advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring its suitability for high-value applications.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, researchers are exploring catalytic systems and solvent-free conditions to produce 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl with minimal waste. This aligns with global trends toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, 5-Chloro-3-methoxy-2'-(trifluoromethoxy)biphenyl (CAS No. 1261752-73-1) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and industrial applications. Its structural attributes and functional diversity continue to inspire innovation, making it a cornerstone in the development of next-generation therapeutics and agrochemicals.